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Compound of Interest

Compound Name: Nsd2-pwwpl1-IN-1

Cat. No.: B15589239

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Nsd2-pwwp1-IN-1. The following procedures are
designed to ensure the safe handling and disposal of this potent and selective NSD2-PWWP1
inhibitor.

Chemical Identifier:

e Name: Nsd2-pwwp1-IN-1

e Synonyms: Compound 31

e CAS Number: 2797183-30-1

Immediate Safety and Handling Protocols

Nsd2-pwwp1-IN-1 is a potent bioactive compound that acts as an inhibitor of the NSD2-
PWWPL1 interaction, inducing apoptosis and cell cycle arrest.[1] Due to its biological activity, it
should be handled with care in a laboratory setting. The following personal protective
equipment (PPE) and handling procedures are mandatory to minimize exposure and ensure
safety.

Personal Protective Equipment (PPE):

All personnel must wear the following PPE when handling Nsd2-pwwp1-IN-1 in solid or
solution form. This corresponds to a standard Level C of protection in a controlled laboratory
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environment.[2][3]

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Glasses

Must meet ANSI Z.87.1 1989
standard. A face shield is
required when there is a risk of
splashing.[4]

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves are
suitable for short-term
protection.[4] For extended
handling, consult the glove
manufacturer's resistance
guide. Always inspect gloves
before use and change them
immediately upon contact with
the chemical.

Body Protection

Laboratory Coat

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn and
fully buttoned.[4]

Long Pants and Closed-toe
Shoes

Pants and shoes that cover the
entire foot are required to
protect the skin.[4]

Respiratory Protection

Fume Hood or Respirator

All handling of the solid
compound and preparation of
solutions should be conducted
in a certified chemical fume
hood to avoid inhalation of
dust or aerosols. If a fume
hood is not available, a
NIOSH-approved respirator is
required.[4][5]

Operational Plan: Step-by-Step Handling Procedure
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1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
o Store the compound in a cool, dry, and well-ventilated area.

o For long-term storage, keep at -20°C for up to one year, or at -80°C for up to two years when
in solvent.[6]

2. Preparation of Solutions:

 All weighing of the solid compound and preparation of solutions must be performed in a
chemical fume hood.

o Use a calibrated analytical balance to weigh the required amount of Nsd2-pwwp1-IN-1.
o Slowly add the solvent to the solid to avoid splashing.

o Consult the product data sheet for solubility information in various solvents.

3. Experimental Use:

e Clearly label all containers with the compound name, concentration, solvent, and date of
preparation.

» When using the compound in cell-based assays or other experiments, ensure that all
manipulations are performed in a manner that minimizes the generation of aerosols.

o After use, decontaminate all surfaces and equipment that may have come into contact with
the compound.

Disposal Plan

Proper disposal of Nsd2-pwwp1-IN-1 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

¢ Solid Waste: Collect unused solid Nsd2-pwwp1-IN-1 and any contaminated disposable
labware (e.g., pipette tips, gloves, weigh boats) in a designated, sealed, and clearly labeled
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hazardous waste container.

 Liquid Waste: Collect all solutions containing Nsd2-pwwp1-IN-1 in a designated, sealed, and
clearly labeled hazardous liquid waste container. Do not pour down the drain.

o Disposal Method: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Follow all local, state, and federal regulations for chemical waste disposal.

Quantitative Data Summary

Parameter Value Reference
IC50 (NSD2-PWWP1) 0.64 uM [6]
IC50 (MV4;11 cells) 2.23 uyM [1]
IC50 (RS4;11 cells) 6.30 uM [1]
IC50 (KMS11 cells) 8.43 uM [1]
IC50 (MML1S cells) 10.95 uM [1]
Storage (Solid) Room temperature (dry and 6]
cool)
Storage (In Solvent) -80°C (2 years), -20°C (L year) [6]

Experimental Workflow: Safe Handling of Nsd2-
pwwpl-IN-1
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Caption: Workflow for the safe handling of Nsd2-pwwp1-IN-1 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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